Cas no 400841-00-1 (Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate)

Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate is a cyclopropane-derived ester compound featuring both ethoxycarbonyl and aminoalkyl functional groups. Its unique structure, combining a cyclopropane ring with dual ester linkages and an amine bridge, makes it a versatile intermediate in organic synthesis. The compound is particularly valuable for the preparation of pharmacologically active molecules, agrochemicals, and specialty chemicals due to its reactivity and potential for further functionalization. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The presence of the cyclopropane ring also contributes to steric and electronic effects, influencing selectivity in targeted transformations.
Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate structure
400841-00-1 structure
Product Name:Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate
CAS No:400841-00-1
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD18642738
CID:835457
PubChem ID:71651078
Update Time:2025-06-25

Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylic acid, 1-[[(2-ethoxy-2-oxoethyl)amino]methyl]-, ethyl ester
    • (R)-Ethyl 4-(1-aMinoethyl)benzate
    • ETHYL 1-((2-ETHOXY-2-OXOETHYLAMINO)METHYL)CYCLOPROPANECARBOXYLATE
    • Ethyl 1-{[(2-ethoxy-2-oxoethyl)amino]methyl}cyclopropanecarboxyla te
    • Ethyl 1-(((2-ethoxy-2-oxoethyl)amino)methyl)cyclopropanecarboxylate
    • 400841-00-1
    • AKOS037649796
    • ethyl1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate
    • ethyl 1-[[(2-ethoxy-2-oxoethyl)amino]methyl]cyclopropane-1-carboxylate
    • CS-M0596
    • DB-254650
    • CS-13667
    • Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate
    • MDL: MFCD18642738
    • Inchi: 1S/C11H19NO4/c1-3-15-9(13)7-12-8-11(5-6-11)10(14)16-4-2/h12H,3-8H2,1-2H3
    • InChI Key: RQNLYJGREPSFHM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(CNCC(=O)OCC)CC1)=O

Computed Properties

  • Exact Mass: 229.13140809g/mol
  • Monoisotopic Mass: 229.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • XLogP3: 0.6

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Additional information on Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate

Comprehensive Overview of Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate (CAS No. 400841-00-1)

Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate (CAS No. 400841-00-1) is a specialized organic compound with a unique molecular structure, featuring a cyclopropane ring and multiple ester functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for synthesizing bioactive molecules. Its ethyl ester and amino methyl moieties make it particularly valuable for designing prodrugs or modifying drug delivery systems.

In recent years, the demand for cyclopropane derivatives like Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate has surged, driven by their applications in medicinal chemistry. Researchers are exploring its role in creating enzyme inhibitors and receptor modulators, addressing trending topics such as targeted cancer therapies and neurodegenerative disease treatments. The compound’s structural flexibility allows for fine-tuning pharmacokinetic properties, a hot topic in drug discovery forums and AI-driven molecular design platforms.

The synthesis of CAS No. 400841-00-1 typically involves multi-step organic reactions, including esterification and amination processes. Its high purity and stability under standard conditions make it a reliable intermediate for industrial-scale production. Notably, its low toxicity profile aligns with the growing emphasis on green chemistry and sustainable manufacturing practices—a key concern for modern chemists and regulatory bodies.

From an SEO perspective, users frequently search for "cyclopropane carboxylate uses" or "ethyl ester synthesis applications," reflecting broader interest in functionalized small molecules. Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate also intersects with queries like "bioactive compound design" and "prodrug development strategies," highlighting its relevance in cutting-edge research. Analytical techniques such as NMR spectroscopy and HPLC are essential for characterizing this compound, another common search topic among chemistry professionals.

In agrochemical applications, this compound’s derivatives show promise as plant growth regulators or pest control agents, tapping into the global push for eco-friendly crop protection solutions. Its modular structure enables customization for specific biological targets, a feature highly valued in precision agriculture discussions. Regulatory compliance and patent landscapes surrounding similar structures are also frequent search themes, underscoring the need for up-to-date technical profiles like this one.

To summarize, Ethyl 1-((2-ethoxy-2-oxoethylamino)methyl)cyclopropanecarboxylate (CAS No. 400841-00-1) exemplifies innovation in synthetic chemistry, bridging academic research and industrial applications. Its adaptability to drug discovery, material science, and sustainable agriculture ensures continued interest, making it a compound worth monitoring in scientific literature and patent filings. For laboratories and manufacturers, understanding its structure-activity relationships is crucial for unlocking future breakthroughs.

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